![molecular formula C16H11BrN2 B5780216 1-(4-bromobenzyl)-1H-indole-3-carbonitrile](/img/structure/B5780216.png)
1-(4-bromobenzyl)-1H-indole-3-carbonitrile
Overview
Description
1-(4-bromobenzyl)-1H-indole-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of indole, which is a heterocyclic aromatic organic compound that is widely used in the pharmaceutical industry. The synthesis of this compound is a complex process that involves several steps, and it requires expertise in organic chemistry.
Scientific Research Applications
Synthesis and Chemical Transformation
1-(4-bromobenzyl)-1H-indole-3-carbonitrile is a versatile compound used in various chemical synthesis processes. Kobayashi et al. (2015) developed a method to prepare 6-aminoindolo[2,1-a]isoquinoline-5-carbonitriles by treating 2-(2-bromophenyl)-1H-indoles with propanedinitrile in the presence of copper bromide and potassium carbonate (Kobayashi, Ezaki, Hanioka, & Nozawa, 2015). Similarly, Harjani et al. (2014) developed a new methodology for synthesizing 3-amino-1H-indole-2-carboxylates, demonstrating the compound's utility in creating indole cores with specific functional groups (Harjani, Tang, Norton, & Baell, 2014).
Catalytic and Biochemical Applications
In biochemical research, this compound derivatives have been studied for their inhibitory activity against certain enzymes. Marchand et al. (1998) synthesized variants of this compound, which exhibited potent and selective inhibitory activity against P450 aromatase, an enzyme involved in steroid biosynthesis (Marchand, Borgne, Duflos, Robert-Piessard, Baut, Ahmadi, Hartmann, & Palzer, 1998).
Photophysical and Spectrofluorometric Studies
Photophysical properties of derivatives of this compound have been extensively studied. Pereira et al. (2010) synthesized new indole derivatives from β-brominated dehydroamino acids and analyzed their fluorescence properties, indicating their potential as fluorescent probes (Pereira, Castanheira, Ferreira, & Queiroz, 2010).
properties
IUPAC Name |
1-[(4-bromophenyl)methyl]indole-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN2/c17-14-7-5-12(6-8-14)10-19-11-13(9-18)15-3-1-2-4-16(15)19/h1-8,11H,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCBOULPAIOIMPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)Br)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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